tert-Butyl 4-amino-6-chloropyridine-2-carboxylate, 95%

• IUPAC Name: tert-butyl 4-amino-6-chloropyridine-2-carboxylate
• InChI: InChI=1S/C10H13ClN2O2/c1-10(2,3)15-9(14)7-4-6(12)5-8(11)13-7/h4-5H,1-3H3,(H2,12,13)
• InChI Key: NWBUWRBVQOKNQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=NC(=CC(=C1)N)Cl
• Molecular Formula: C10H13ClN2O2
• Molecular Weight: 228.67 g/mol

Description

Tert-Butyl 4-amino-6-chloropyridine-2-carboxylate (TBCPC) is a synthetic compound that has been used in various scientific research applications. It is a colorless solid with a molecular weight of 309.8 g/mol and a melting point of 116-118 °C. TBCPC is a highly soluble compound in water and is used in the laboratory for a variety of purposes.

Scientific Research Applications

Tert-Butyl 4-amino-6-chloropyridine-2-carboxylate, 95% has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of reaction mechanisms, and the development of new catalysts. It has also been used in the synthesis of polymers and other materials. Additionally, it has been used in the study of enzyme inhibition, the development of new drugs, and the design of new catalysts.

Mechanism of Action

Tert-Butyl 4-amino-6-chloropyridine-2-carboxylate, 95% is a chiral compound, meaning it has two different forms, or enantiomers, which can interact differently with other molecules. This property allows it to be used in the study of enzyme inhibition and the development of new drugs. It can also be used to study the mechanism of action of other compounds.
Biochemical and Physiological Effects
tert-Butyl 4-amino-6-chloropyridine-2-carboxylate, 95% has been used in a variety of biochemical and physiological studies. It has been used to study the effects of drugs on the human body, as well as the mechanisms of action of various compounds. It has also been used to study the effects of environmental pollutants on the body, and to investigate the effects of various dietary components on health.

Advantages and Limitations for Lab Experiments

Tert-Butyl 4-amino-6-chloropyridine-2-carboxylate, 95% is a highly soluble compound, making it easy to work with in the laboratory. It is also relatively stable, making it suitable for long-term storage. However, it is not a very reactive compound and therefore may not be suitable for certain types of experiments.

Future Directions

In the future, tert-Butyl 4-amino-6-chloropyridine-2-carboxylate, 95% may be used to develop new drugs, catalysts, and polymers. It may also be used to study the effects of environmental pollutants on the body, and to investigate the effects of various dietary components on health. Additionally, it may be used to study the mechanism of action of other compounds, as well as to develop new catalysts for use in the laboratory. Finally, it may be used to study the effects of drugs on the human body, as well as the mechanisms of action of various compounds.

Synthesis Methods

Tert-Butyl 4-amino-6-chloropyridine-2-carboxylate, 95% can be synthesized using a two-step procedure. The first step involves the reaction of tert-butyl bromide and 4-amino-6-chloropyridine-2-carboxylic acid in the presence of potassium carbonate and potassium iodide. This reaction forms the desired product, tert-butyl 4-amino-6-chloropyridine-2-carboxylate, in a 95% yield. The second step involves the purification of the product by recrystallization.